Cas no 866152-65-0 (1-(4-fluorobenzenesulfonyl)-4-[3-(trifluoromethyl)benzoyl]piperazine)

• Product Name: 1-(4-fluorobenzenesulfonyl)-4-[3-(trifluoromethyl)benzoyl]piperazine
• CAS No: 866152-65-0
• MF: C₁₈H₁₆F₄N₂O₃S
• MW: 416.389857292175
• CID: 5227836
• Update Time: 2026-03-07

1-(4-fluorobenzenesulfonyl)-4-[3-(trifluoromethyl)benzoyl]piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorobenzenesulfonyl)-4-[3-(trifluoromethyl)benzoyl]piperazine

• Inchi： 1S/C18H16F4N2O3S/c19-15-4-6-16(7-5-15)28(26,27)24-10-8-23(9-11-24)17(25)13-2-1-3-14(12-13)18(20,21)22/h1-7,12H,8-11H2
• InChI Key： WTYRKDVQVQNOMX-UHFFFAOYSA-N
• SMILES： C(N1CCN(S(C2=CC=C(F)C=C2)(=O)=O)CC1)(C1=CC=CC(C(F)(F)F)=C1)=O

Additional information on 1-(4-fluorobenzenesulfonyl)-4-[3-(trifluoromethyl)benzoyl]piperazine

Comprehensive Overview of 1-(4-fluorobenzenesulfonyl)-4-[3-(trifluoromethyl)benzoyl]piperazine (CAS No. 866152-65-0)

The compound 1-(4-fluorobenzenesulfonyl)-4-[3-(trifluoromethyl)benzoyl]piperazine (CAS No. 866152-65-0) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the fluorobenzenesulfonyl and trifluoromethylbenzoyl moieties, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and GPCR modulators, which are hot topics in modern medicinal chemistry.

One of the key reasons for the growing interest in 1-(4-fluorobenzenesulfonyl)-4-[3-(trifluoromethyl)benzoyl]piperazine is its versatility in organic synthesis. The presence of both sulfonyl and carbonyl groups allows for diverse chemical modifications, enabling the creation of libraries of derivatives for high-throughput screening. This aligns with current trends in fragment-based drug design and combinatorial chemistry, which are frequently searched topics in scientific databases and AI-driven research platforms.

From a pharmacological perspective, the piperazine core of this compound is particularly noteworthy. Piperazine derivatives are known to exhibit a wide range of biological activities, including antimicrobial, antiviral, and anticancer properties. The incorporation of fluorine and trifluoromethyl groups further enhances the metabolic stability and bioavailability of the molecule, addressing one of the major challenges in drug development today. These aspects make CAS No. 866152-65-0 a compelling subject for researchers investigating structure-activity relationships (SAR) and ADME optimization.

In the context of agrochemical applications, 1-(4-fluorobenzenesulfonyl)-4-[3-(trifluoromethyl)benzoyl]piperazine has shown promise as a precursor for novel pesticides and herbicides. The trifluoromethyl group, in particular, is a common feature in many modern agrochemicals due to its ability to improve lipophilicity and target binding. This has led to increased searches for fluorinated agrochemical intermediates and sustainable crop protection solutions, reflecting the agricultural industry's focus on environmentally friendly solutions.

The synthesis of 1-(4-fluorobenzenesulfonyl)-4-[3-(trifluoromethyl)benzoyl]piperazine typically involves multi-step organic reactions, including sulfonylation and acylation of the piperazine ring. Recent advancements in flow chemistry and catalytic processes have improved the efficiency of these synthetic routes, reducing waste and energy consumption—a critical consideration in green chemistry initiatives. These developments are particularly relevant given the current emphasis on sustainable synthesis and green pharmaceuticals in both academic and industrial settings.

Analytical characterization of CAS No. 866152-65-0 employs sophisticated techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. The compound's structural complexity makes it an interesting case study for spectral interpretation and molecular modeling, topics that are frequently explored in chemical education and professional training programs. The availability of high-quality reference data for this compound supports its use as a benchmark in method development and validation.

From a commercial perspective, 1-(4-fluorobenzenesulfonyl)-4-[3-(trifluoromethyl)benzoyl]piperazine represents a niche but growing segment of the fine chemicals market. Suppliers and contract research organizations are increasingly listing this compound in their catalogs, responding to demand from pharmaceutical and agrochemical developers. The compound's patent landscape and regulatory status are common search queries among business development professionals in the chemical industry.

Looking forward, research on 1-(4-fluorobenzenesulfonyl)-4-[3-(trifluoromethyl)benzoyl]piperazine is likely to expand into new areas such as bioconjugation and material science. The compound's ability to serve as a bifunctional linker makes it potentially useful in the development of antibody-drug conjugates (ADCs) and other targeted therapies. These applications align with current trends in precision medicine and personalized therapeutics, which dominate contemporary biomedical research discussions.

In conclusion, 1-(4-fluorobenzenesulfonyl)-4-[3-(trifluoromethyl)benzoyl]piperazine (CAS No. 866152-65-0) represents a fascinating intersection of chemistry, biology, and materials science. Its structural features and synthetic versatility continue to inspire innovation across multiple disciplines, addressing many of the key challenges and opportunities in modern chemical research and development.